Cas no 1245643-75-7 (5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 1245643-75-7
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 842775
• PubChem ID: 70700430
• Update Time: 2025-05-20

5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine
• 1H-Pyrazolo[3,4-b]pyridin-3-amine, 5-chloro-
• 5-chloro-2H-pyrazolo[3,4-b]pyridin-3-amine
• CS-0329190
• MFCD14706816
• SCHEMBL22582281
• 1245643-75-7
• DA-18894
• DTXSID00743263

• MDL： MFCD14706816
• Inchi： 1S/C6H5ClN4/c7-3-1-4-5(8)10-11-6(4)9-2-3/h1-2H,(H3,8,9,10,11)
• InChI Key： WOTJLFCDHRGDBB-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C(C=1)=C(N)NN=2

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine

5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1245643-75-7): A Comprehensive Overview

5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1245643-75-7) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, featuring a pyrazolo[3,4-b]pyridine core, is a versatile building block for the synthesis of various biologically active molecules. Its unique structural properties make it a valuable intermediate in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine structure combines a chloro substituent at the 5-position and an amine group at the 3-position, which contribute to its reactivity and potential applications. Researchers have explored its utility in designing compounds targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders. The compound's ability to modulate key biological pathways has made it a subject of interest in both academic and industrial settings.

One of the most searched questions related to 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine is its role in kinase inhibitor development. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often linked to diseases like cancer. The pyrazolo[3,4-b]pyridine scaffold, as seen in this compound, is a privileged structure in kinase inhibitor design due to its ability to mimic the purine ring of ATP, a natural kinase substrate. This has led to increased demand for 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine as a key intermediate in drug discovery programs.

Another trending topic is the compound's potential in neurodegenerative disease research. Recent studies have highlighted the importance of heterocyclic compounds in targeting pathways involved in diseases like Alzheimer's and Parkinson's. The amine functionality in 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine allows for further derivatization, enabling researchers to explore its neuroprotective properties. This aligns with the growing interest in CNS drug discovery, a hot topic in pharmaceutical research.

From a synthetic chemistry perspective, 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine offers several advantages. Its chloro substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The amine group can participate in condensation reactions, making it a versatile intermediate for constructing more complex molecules. These properties have made it a popular choice for medicinal chemists working on structure-activity relationship (SAR) studies.

The market for 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine has seen steady growth, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers have reported increased demand for high-purity batches of this compound, particularly for use in high-throughput screening and lead optimization campaigns. Its compatibility with modern synthetic techniques, such as flow chemistry and parallel synthesis, further enhances its appeal to researchers.

Quality control is a critical aspect when working with 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying the compound's purity and identity. Researchers often search for information on the storage conditions and stability of this compound, as these factors can significantly impact experimental outcomes. Proper handling and storage under inert atmospheres are generally recommended to maintain its integrity.

In conclusion, 5-Chloro-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1245643-75-7) represents a valuable tool in modern drug discovery. Its unique structural features, combined with its versatility in synthetic chemistry, make it a sought-after intermediate for researchers exploring new therapeutic avenues. As the fields of medicinal chemistry and drug development continue to evolve, compounds like this will undoubtedly play a pivotal role in addressing unmet medical needs and advancing human health.